Cas no 79931-41-2 (5-chloro-3-[1-(2-phenylethyl)-1,2,3,6-tetrahydropyridin-4-yl]-1H-indole hydrochloride)

5-chloro-3-[1-(2-phenylethyl)-1,2,3,6-tetrahydropyridin-4-yl]-1H-indole hydrochloride structure
79931-41-2 structure
Product name:5-chloro-3-[1-(2-phenylethyl)-1,2,3,6-tetrahydropyridin-4-yl]-1H-indole hydrochloride
CAS No:79931-41-2
MF:C21H21N2Cl.HCl
MW:373.31878
CID:1799162
PubChem ID:3061869

5-chloro-3-[1-(2-phenylethyl)-1,2,3,6-tetrahydropyridin-4-yl]-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-3-[1-(2-phenylethyl)-1,2,3,6-tetrahydropyridin-4-yl]-1H-indole hydrochloride
    • 5-chloro-3-[1-(2-phenylethyl)-3,6-dihydro-2H-pyridin-4-yl]-1H-indole,hydrochloride
    • 1H-Indole, 5-chloro-3-(1,2,3,6-tetrahydro-1-(2-phenylethyl)-4-pyridinyl)-, monohydrochloride
    • 5-Chloro-3-(1-phenethyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole hydrochloride
    • DTXSID50229961
    • 1H-Indole, 5-chloro-3-(1-phenethyl-1,2,3,6-tetrahydro-4-pyridinyl)-, monohydrochloride
    • 79931-41-2
    • Inchi: InChI=1S/C21H21ClN2.ClH/c22-18-6-7-21-19(14-18)20(15-23-21)17-9-12-24(13-10-17)11-8-16-4-2-1-3-5-16;/h1-7,9,14-15,23H,8,10-13H2;1H
    • InChI Key: WPLAGCSDSQXJHK-UHFFFAOYSA-N
    • SMILES: C1CN(CC=C1C2=CNC3=C2C=C(C=C3)Cl)CCC4=CC=CC=C4.Cl

Computed Properties

  • Exact Mass: 372.1160041g/mol
  • Monoisotopic Mass: 372.1160041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 443
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19Ų

5-chloro-3-[1-(2-phenylethyl)-1,2,3,6-tetrahydropyridin-4-yl]-1H-indole hydrochloride Related Literature

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